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Compound Focus: 3-Isobutylaniline

CAS No.: 131826-11-4

Cat. No.: S1913876

Industrial Synthesis via Mizoroki-Heck Coupling

One identified industrial method for producing 3-Isobutylaniline uses a Mizoroki-Heck coupling reaction
followed by a hydrogenation step. This route was developed to address inefficiencies in previous methods,

such as difficult-to-control nitration and the use of expensive starting materials [1].

The synthesis is a two-step process, which can be visualized in the following workflow:
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Detailed Reaction Components and Conditions

The tables below summarize the key components and conditions for this synthesis route as described in the

patent [1].

Table 1: Reaction Components for the Mizoroki-Heck Coupling Step
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Component Role Specific Examples

Starting Reactant Nitrobromobenzene compounds [1]

Material

Alkene Reactant Isobutene [1]

Catalyst Facilitates Palladium catalyst (e.g., Palladium(ll) acetate, Pd(0)/Carbon,
coupling Allyl[1,3-bis(mesityl)imidazol-2-ylidene]chloropalladium) [1]

Ligand Stabilizes Phosphine-based ligands (e.g., DPPF, 1,4-
catalyst bis(diphenylphosphino)butane, Tri(t-butyl)phosphine (P(t-Bu)s)) [1]

Base Neutralizes Sodium carbonate, Potassium phosphate, N,N-
acid Dicyclohexylmethylamine, etc. [1]

Solvent Reaction n-Butyl acetate, 1,2-Dimethoxyethane, N,N-Dimethylformamide
medium (DMF) [1]

Additive Improves 1,8-Bis(dimethylamino)naphthalene, Tetrabutylammonium bromide,
reaction Polyethylene glycol [1]

Table 2: Subsequent Steps and Conditions

Step Process Key Conditions

Step 2 Hydrogenation Converts the nitro-isobutenyl intermediate to the final aniline. Uses a
(Reduction) hydrogenation catalyst (e.g., Pd(0)/Carbon) [1].

Isolation Product Purification  The intermediate from Step 1 can be used in the hydrogenation step

without prior isolation, simplifying the industrial process [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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